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Compound of Interest

Compound Name: Furfuryl hexanoate

Cat. No.: B1593814

Furfuryl hexanoate, also known as furan-2-ylmethyl hexanoate, is an ester formed from
furfuryl alcohol and hexanoic acid. It is recognized for its fruity and green aroma profile.

Identifier Value
IUPAC Name furan-2-ylmethyl hexanoate

Furfuryl caproate, Furfuryl n-hexanoate, 2-
Synonyms

Furylmethyl hexanoate
CAS Number 39252-02-3
Molecular Formula C11H1603
InChi INChl=1S/C11H1603/c1-2-3-4-7-11(12)14-9-10-
n

6-5-8-13-10/h5-6,8H,2-4,7,9H2,1H3
InChlKey IBIDUABZZSJINF-UHFFFAOY SA-N
SMILES CCCCCC(=0)0CccC1=CCc=C01

Physicochemical Properties

The following table summarizes the key physical and chemical properties of furfuryl
hexanoate.
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Property Value Reference
Molecular Weight 196.24 g/mol
Appearance Colorless to pale yellow liquid
Density 1.003 - 1.014 g/mL at 25 °C
Boiling Point 149-150 °C at 50 mm Hg
Refractive Index 1.452 - 1.459 at 20 °C
Flash Point 107.22 °C (225.00 °F)
Solubility Insoluble in water; soluble in
oils
XLogP3 2.6

Spectroscopic Data

Spectroscopic data is critical for the structural elucidation and quality control of furfuryl
hexanoate. While full spectra are available in databases, this section provides key observed
peaks and fragments.

Spectroscopy Type Data Highlights Source | Database
1H NMR Spectra available for review. Sigma-Aldrich
13C NMR Spectra available for review. Sigma-Aldrich

Spectra available for review ) )
IR Spectroscopy ] Sigma-Aldrich
(technique: between salts).

Major m/z fragments and
relative intensity: 81 (99.99),

Mass Spectrometry (GC-MS) PubChem (from NIST)
98 (40.82), 43 (25.72), 82

(21.52)
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Synthesis Protocol: Fischer Esterification
(Representative Method)

Furfuryl hexanoate is typically synthesized via the Fischer esterification of furfuryl alcohol with
hexanoic acid, catalyzed by a strong acid. While specific industrial protocols are proprietary, the
following represents a standard laboratory procedure for this type of reaction.

Reaction: Furfuryl Alcohol + Hexanoic Acid = Furfuryl Hexanoate + Water
Materials:

e Furfuryl alcohol

e Hexanoic acid

o Concentrated sulfuric acid (H2SOa4) or p-Toluenesulfonic acid (TsOH) as a catalyst
» Toluene or a similar solvent capable of forming an azeotrope with water
o Saturated sodium bicarbonate (NaHCOs3) solution

» Saturated sodium chloride (NaCl) solution (brine)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

o Dean-Stark apparatus or soxhlet extractor with drying agent

Procedure:

e Setup: A round-bottom flask is charged with equimolar amounts of furfuryl alcohol and
hexanoic acid. A solvent such as toluene is added (approx. 2 mL per gram of reactants). The
flask is fitted with a Dean-Stark apparatus and a reflux condenser.

o Catalysis: A catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant
weight) is carefully added to the mixture.

e Reaction: The mixture is heated to reflux. The water produced during the esterification is
removed azeotropically and collected in the Dean-Stark trap, driving the equilibrium towards
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the product. The reaction is monitored by tracking the amount of water collected or by
techniques like TLC or GC.

o Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The
organic layer is washed sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.

e Drying and Concentration: The separated organic layer is dried over an anhydrous drying
agent (e.g., MgSOa), filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

 Purification: The resulting crude ester can be further purified by vacuum distillation to yield
pure furfuryl hexanoate.

Visualization of Synthesis and Metabolism
Synthesis Workflow

The following diagram illustrates the general experimental workflow for the synthesis of furfuryl
hexanoate via Fischer Esterification.
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Caption: Experimental workflow for the synthesis of furfuryl hexanoate.
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Metabolic Pathway

For drug development professionals, understanding the metabolic fate of a compound is
essential. Furfuryl esters are not expected to persist in their original form in vivo. They are
anticipated to undergo rapid enzymatic hydrolysis followed by oxidation.
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Caption: Expected metabolic pathway of furfuryl hexanoate in vivo.
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Metabolism, Safety, and Handling

Metabolism: Furfuryl hexanoate is expected to be rapidly hydrolyzed by carboxylesterases in
the body to yield furfuryl alcohol and hexanoic acid. Hexanoic acid, a simple fatty acid, enters
standard metabolic pathways. Furfuryl alcohol is oxidized first to furfural and then to 2-furoic
acid. The furoic acid is subsequently conjugated, primarily with glycine, and excreted in the
urine. This rapid hydrolysis and metabolism into well-characterized endogenous or readily
excreted substances suggest a low potential for accumulation.

Safety and Handling:

Hazards: May be harmful if swallowed, inhaled, or absorbed through the skin. May cause
irritation to the skin, eyes, and respiratory tract.

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.

o Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible
materials such as strong oxidizing agents.

o Fire: Combustible. Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide
for extinction.

This guide provides a foundational understanding of furfuryl hexanoate for scientific and
research applications. For detailed toxicological endpoints or specific applications, further
investigation into specialized literature is recommended.

 To cite this document: BenchChem. [Compound Identification and Chemical Structure].

BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593814#furfuryl-hexanoate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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